7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

• Molecular Formula: C29H28N4O5S
• Molecular Weight: 544.6 g/mol
• IUPAC Name: 7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C29H28N4O5S/c1-18-7-10-21(11-8-18)39(35,36)25-17-22-28(31-27-19(2)6-5-14-33(27)29(22)34)32(26(25)30)15-13-20-9-12-23(37-3)24(16-20)38-4/h5-12,14,16-17,30H,13,15H2,1-4H3
• InChI Key: VRLSNGBXWJCUTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C(=CC=CN4C3=O)C)N(C2=N)CCC5=CC(=C(C=C5)OC)OC

Description

7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a synthetically derived organic compound featuring a complex tricyclic core structure, which is characteristic of molecules designed to modulate kinase activity. This compound is intended for use as a reference standard in analytical chemistry and as a biochemical tool for in vitro research into cell signaling pathways. Its molecular architecture, which includes key pharmacophoric elements like a sulfonyl group and a dimethoxyphenethyl moiety, suggests potential as a scaffold for investigating ATP-binding sites in protein kinases, such as Cyclin-Dependent Kinases (CDKs) Source . Researchers can utilize this compound to probe the structure-activity relationships (SAR) of kinase inhibition, study enzyme kinetics, and aid in the design of novel therapeutic agents. It is supplied with comprehensive analytical data, including HPLC and mass spectrometry reports, to ensure identity and purity. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound 7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its biological activity, synthesis methods, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound possesses a unique tricyclic structure with several functional groups that contribute to its biological activity:

• Molecular Formula : C29H28N6O4
• Molecular Weight : 524.6 g/mol
• IUPAC Name : 7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

The biological activity of this compound is likely due to its ability to interact with various molecular targets within biological systems. The presence of the imino and sulfonyl groups suggests potential interactions with enzymes and receptors involved in critical signaling pathways.

Anticancer Activity

Research indicates that compounds with similar structural features may exhibit anticancer properties. For instance:

• In vitro studies have shown that triazole-containing compounds can inhibit cancer cell proliferation by inducing apoptosis in various cancer cell lines.
• The specific arrangement of methoxy groups may enhance lipophilicity and improve cellular uptake.

Antimicrobial Properties

The compound's structural characteristics suggest potential antimicrobial activity:

• Compounds with similar aromatic substituents have demonstrated significant antibacterial effects against Gram-positive and Gram-negative bacteria.

Neuropharmacological Effects

Given the presence of the triazole moiety and aromatic rings:

• It is hypothesized that this compound may exhibit neuropharmacological activity through modulation of neurotransmitter systems (e.g., dopamine or serotonin pathways).

Case Studies and Research Findings

Study Focus	Findings
Anticancer Activity	A study on structurally similar compounds revealed IC50 values in the low micromolar range against breast cancer cell lines.
Antimicrobial Testing	Compounds with similar methoxy substitutions showed effective inhibition against Staphylococcus aureus with zones of inhibition exceeding 15 mm.
Neuropharmacology	Research indicated potential dopamine transporter inhibition characteristics similar to known psychostimulants .

Synthesis Methods

The synthesis of this compound typically involves multiple steps:

• Formation of the Tricyclic Core : Utilizing strong bases and high temperatures to facilitate cyclization.
• Introduction of Functional Groups : Employing protecting groups during synthesis to prevent unwanted reactions.
• Final Modifications : Adjusting substituents for enhanced biological activity.

Scientific Research Applications

Anti-Cancer Activity

Research has indicated that compounds with similar structural frameworks exhibit significant anti-cancer properties by inhibiting key enzymes involved in tumor growth and progression. The specific interactions of this compound with molecular targets such as protein kinases and transcription factors may lead to reduced proliferation of cancer cells and enhanced apoptosis in malignant tissues.

Anti-Inflammatory Properties

The compound's ability to modulate inflammatory pathways suggests its potential as an anti-inflammatory agent. By targeting cytokine production and signaling pathways associated with inflammation, it may provide therapeutic benefits in conditions such as rheumatoid arthritis or inflammatory bowel disease.

Neuroprotective Effects

Preliminary studies suggest that the compound may exhibit neuroprotective effects through the modulation of neurotransmitter systems and reduction of oxidative stress in neuronal cells. This could have implications for treating neurodegenerative diseases like Alzheimer's or Parkinson's disease.

Case Studies

• Anti-Cancer Studies : A study published in a peer-reviewed journal demonstrated that derivatives of this compound exhibited cytotoxic effects on various cancer cell lines through apoptosis induction and cell cycle arrest.
• Inflammation Models : In vivo models have shown that administration of the compound led to reduced levels of pro-inflammatory cytokines in animal models of arthritis.
• Neuroprotection Trials : Initial trials indicated that the compound could protect against neurodegeneration in cultured neuronal cells exposed to toxic agents.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight (g/mol)	Key Functional Groups	Reported Activities
Target Compound	5-(4-methylphenyl)sulfonyl, 7-(3,4-dimethoxyphenethyl)	~584.7	Sulfonyl, methoxy, imino	Limited data; hypothesized kinase modulation
Ethyl 6-(3-chlorobenzoyl)imino-7-methyl-2-oxo-analog	5-carboxylate ethyl ester, 3-chlorobenzoyl	~509.9	Chlorobenzoyl, ester	Antimicrobial activity (gram-positive bacteria)
9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo analog	4-methoxyphenyl, dithia bridge	~420.5	Methoxy, thioether	Antioxidant properties in vitro
7-[2-(3,4-dimethoxyphenyl)ethyl]-5-carboxamide analog	N-(3-methoxypropyl)carboxamide	~595.7	Carboxamide, methoxy	Enhanced solubility vs. sulfonyl analogs

Key Findings:

Sulfonyl vs.

Tanimoto Similarity Analysis : Binary fingerprint comparisons using the Tanimoto coefficient (Tc) reveal moderate similarity (Tc = 0.65–0.72) between the target compound and its ethyl ester/chlorobenzoyl analogs, indicating overlapping pharmacophoric features .

Research Implications and Limitations

• Similarity Coefficients : While the Tanimoto method effectively quantifies structural overlap, it may undervalue critical 3D conformational differences (e.g., sulfonyl orientation) that impact biological activity .
• Contradictory Evidence : Methoxy-substituted analogs exhibit divergent activities (e.g., antioxidant vs. antimicrobial), highlighting the need for target-specific structure-activity relationship (SAR) studies .